![molecular formula C10H18N2O2 B1146768 tert-butyl N-(1-cyano-2-methylpropyl)carbamate CAS No. 142055-86-5](/img/structure/B1146768.png)
tert-butyl N-(1-cyano-2-methylpropyl)carbamate
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Overview
Description
Tert-butyl N-(1-cyano-2-methylpropyl)carbamate is a useful research compound. Its molecular formula is C10H18N2O2 and its molecular weight is 198.26212. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- Synthesis and Activity in Medicinal Chemistry : tert-Butyl N-(1-cyano-2-methylpropyl)carbamate is involved in the synthesis of various chemical compounds. For instance, compounds including tert-butyl carbamate derivatives have shown potential in medicinal chemistry, such as exhibiting antiarrhythmic and hypotensive properties (Chalina, Chakarova, & Staneva, 1998).
Chemical Synthesis and Applications
Intermediate in Synthesis Processes : This compound serves as a crucial intermediate in various chemical synthesis processes. For example, it is used in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, contributing significantly to the field of organic chemistry and drug development (Ober, Marsch, Harms, & Carell, 2004).
Role in Organic Reactions and Catalysis : This compound is also involved in reactions like metalation and alkylation between silicon and nitrogen, showcasing its versatility in organic chemistry and its potential use in developing new synthetic methods (Sieburth, Somers, & O'hare, 1996).
Role in Structural and Molecular Studies
- Crystallography and Molecular Structure Analysis : Its use extends to crystallography and molecular structure analysis. For example, studies involving derivatives of tert-butyl carbamate contribute to understanding the molecular interactions and crystal structures, important in materials science and molecular engineering (Das et al., 2016).
Contributions to Analytical Chemistry
- Analytical Chemistry : In the field of analytical chemistry, derivatives of tert-butyl carbamate play a role in improving methods such as chromatographic separation, demonstrating their utility in refining analytical techniques (Husain, Christian, & Warner, 1995).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-(1-cyano-2-methylpropyl)carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,1-5H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWOVCNHAYAEVSJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C#N)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.